Cas no 921786-51-8 (2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide)

• Product Name: 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide
• CAS No: 921786-51-8
• MF: C₂₉H₂₈ClN₃O₂
• MW: 486.004526138306
• CID: 6420740
• PubChem ID: 18570711
• Update Time: 2025-10-30

2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide
• 2-[2-(4-benzylpiperidin-1-yl)quinolin-8-yl]oxy-N-(4-chlorophenyl)acetamide
• 2-{[2-(4-benzylpiperidin-1-yl)quinolin-8-yl]oxy}-N-(4-chlorophenyl)acetamide
• F2255-0797
• 2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-(4-chlorophenyl)acetamide
• 921786-51-8
• AKOS024631821

• Inchi： 1S/C29H28ClN3O2/c30-24-10-12-25(13-11-24)31-28(34)20-35-26-8-4-7-23-9-14-27(32-29(23)26)33-17-15-22(16-18-33)19-21-5-2-1-3-6-21/h1-14,22H,15-20H2,(H,31,34)
• InChI Key： LRIHNUSTLGQCPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(COC1=CC=CC2C=CC(=NC=21)N1CCC(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 485.1870048g/mol
• Monoisotopic Mass: 485.1870048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-{2-(4-benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide

2-{2-(4-Benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide: A Comprehensive Overview

2-{2-(4-Benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide (CAS No. 921786-51-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its CAS number for brevity, exhibits a unique combination of structural features that contribute to its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research findings related to this compound.

The molecular structure of 2-{2-(4-Benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide is characterized by a quinoline core, a benzylpiperidine moiety, and an acetamide functional group. The quinoline ring system is a common scaffold in many bioactive compounds due to its ability to interact with various biological targets. The benzylpiperidine substituent adds complexity and potentially enhances the compound's pharmacological properties by influencing its lipophilicity and receptor binding affinity. The acetamide group, on the other hand, can modulate the compound's solubility and metabolic stability.

The synthesis of 2-{2-(4-Benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide typically involves multiple steps, including the formation of the quinoline core, the introduction of the benzylpiperidine moiety, and the final coupling with the acetamide group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to facilitate the construction of complex molecular architectures with high yields and selectivity.

In terms of biological activity, 2-{2-(4-Benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide has shown promising results in various preclinical studies. One of its notable properties is its ability to modulate specific receptors involved in neurological disorders. Research has indicated that this compound can act as a selective antagonist for certain receptors, making it a potential candidate for the treatment of conditions such as anxiety and depression. Additionally, studies have explored its potential as an antiproliferative agent against cancer cells, demonstrating selective cytotoxicity towards tumor cell lines while sparing normal cells.

The pharmacokinetic profile of 2-{2-(4-Benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide has also been extensively investigated. Its lipophilic nature contributes to good oral bioavailability and favorable tissue distribution. However, challenges such as metabolic stability and potential drug-drug interactions must be carefully considered during clinical development. Preclinical studies have shown that this compound exhibits a reasonable half-life in vivo, which is crucial for maintaining therapeutic concentrations over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{2-(4-Benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide in human subjects. Early-phase trials have demonstrated acceptable tolerability and dose-dependent pharmacological effects. Ongoing research aims to optimize dosing regimens and identify patient populations that may benefit most from this treatment. Additionally, efforts are being made to develop novel formulations that enhance drug delivery and reduce side effects.

Beyond its therapeutic applications, 2-{2-(4-Benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide has also been studied for its potential as a research tool in basic science investigations. Its ability to selectively modulate specific receptors makes it valuable for probing signaling pathways and understanding disease mechanisms at a molecular level. This has led to its use in both academic and industrial laboratories for a wide range of applications.

In conclusion, 2-{2-(4-Benzylpiperidin-1-yl)quinolin-8-yloxy}-N-(4-chlorophenyl)acetamide (CAS No. 921786-51-8) represents a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds significant potential for improving patient outcomes in various medical conditions.